Cas no 63909-29-5 (trans-3-benzyloxy-4-methoxy-β-nitro-styrene)

• Product Name: trans-3-benzyloxy-4-methoxy-β-nitro-styrene
• CAS No: 63909-29-5
• MF: C₁₆H₁₅NO₄
• MW: 285.294604539871
• CID: 826416
• PubChem ID: 688198
• Update Time: 2025-10-31

trans-3-benzyloxy-4-methoxy-β-nitro-styrene Chemical and Physical Properties

Names and Identifiers

• TRANS-3-BENZYLOXY-4-METHOXY-BETA-NITROSTYRENE
• 3-BENZYLOXY-4-METHOXY-Β-NITROVINYLBENZENE
• TRANS-3-BENZYLOXY-4-METHOXY-β-NITROSTYRENE
• 3-BENZYLOXY-4-METHOXY-B-NITROSTYRENE
• 3-BENZYLOXY-4-METHOXY-B-NITROVINYLBENZENE
• 3-BENZYLOXY-4-METHOXY-NITROSTYRENE
• 3-Benzyloxy-4-methoxy-I(2)-nitrostyrene
• (E)-2-(Benzyloxy)-1-methoxy-4-(2-nitrovinyl)benzene
• 2-(benzyloxy)-1-methoxy-4-(2-nitrovinyl)benzene
• 63909-29-5
• AKOS000277315
• Benzene, 2-benzyloxy-1-methoxy-4-(2-nitroethenyl)-
• 3-Benzyloxy-4-methoxy-beta-nitrostyrene
• Benzene, 1-methoxy-4-(2-nitroethenyl)-2-(phenylmethoxy)-, (E)-
• 2-(Benzyloxy)-1-methoxy-4-[(E)-2-nitroethenyl]benzene #
• 3-Benzyloxy-4-methoxy-?-nitrostyrene
• BS-52855
• 55507-05-6
• SCHEMBL5431117
• trans-3-benzyloxy-4-methoxy-β-nitro-styrene

• Inchi： 1S/C16H15NO4/c1-20-15-8-7-13(9-10-17(18)19)11-16(15)21-12-14-5-3-2-4-6-14/h2-11H,12H2,1H3/b10-9+
• InChI Key： JNMKPRLNICRRIV-MDZDMXLPSA-N
• SMILES： O(CC1C=CC=CC=1)C1C=C(/C=C/[N+](=O)[O-])C=CC=1OC

Computed Properties

• Exact Mass: 285.10000
• Monoisotopic Mass: 285.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 64.3Ų

Experimental Properties

• Color/Form: Not available
• Density: 1.212
• Melting Point: 125-127 ºC
• Boiling Point: 450.5±35.0 °C at 760 mmHg
• Flash Point: 191.8±27.9 °C
• PSA: 64.28000
• LogP: 4.04480
• Solubility: Not available
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

trans-3-benzyloxy-4-methoxy-β-nitro-styrene Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on trans-3-benzyloxy-4-methoxy-β-nitro-styrene

trans-3-benzyloxy-4-methoxy-β-nitro-styrene (CAS No. 63909-29-5): A Comprehensive Overview

The compound trans-3-benzyloxy-4-methoxy-β-nitro-styrene, identified by the CAS registry number CAS No. 63909-29-5, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique structural features and potential applications in various scientific domains. In recent years, advancements in synthetic methodologies and materials science have further highlighted its importance, making it a subject of extensive research.

The molecular structure of trans-3-benzyloxy-4-methoxy-β-nitro-styrene is characterized by a styrene backbone with specific substituents. The presence of a benzyl group at the 3-position and a methoxy group at the 4-position introduces steric and electronic effects that influence its chemical reactivity and physical properties. Additionally, the β-nitro group contributes to its distinctive optical and electronic characteristics, making it a valuable compound for both academic and industrial purposes.

Recent studies have explored the synthesis of trans-3-benzyloxy-4-methoxy-β-nitro-styrene through various routes, including palladium-catalyzed coupling reactions and traditional nucleophilic aromatic substitution methods. These advancements have not only improved the yield but also enhanced the purity of the compound, which is crucial for its application in high-tech materials such as organic light-emitting diodes (OLEDs) and advanced polymers.

In terms of physical properties, trans-3-benzyloxy-4-methoxy-beta-nitro-styrene exhibits a high melting point and excellent thermal stability, attributes that make it suitable for use in high-performance materials. Its optical properties, including strong fluorescence emission under UV light, have been leveraged in sensing applications and bioimaging technologies.

The chemical stability of this compound under various conditions has been extensively studied. Research indicates that it maintains stability under moderate acidic and basic conditions, though it shows reactivity towards strong oxidizing agents. This understanding is critical for its safe handling and storage in industrial settings.

In the context of biological applications, trans-beta-nitrostyrene derivatives like this compound have shown promise in drug discovery programs. Their ability to interact with specific biological targets makes them potential candidates for therapeutic agents against various diseases, including cancer and neurodegenerative disorders.

The synthesis of CAS No. 63909-29-5 involves multi-step processes that require precise control over reaction conditions. Innovations in catalytic systems have significantly streamlined these processes, reducing production costs while maintaining product quality.

From an environmental perspective, the ecological impact of this compound has been evaluated in recent studies. Findings suggest that it degrades slowly under natural conditions, highlighting the need for responsible disposal practices to minimize environmental impact.

In summary, trans-beta-nitrostyrene derivatives, particularly CAS No. 63909-29-5, represent a class of compounds with versatile applications across multiple disciplines. Ongoing research continues to uncover new insights into their properties and potential uses, underscoring their importance in modern chemistry.